Cas no 25956-55-2 (2-Butenoic acid,2-(phosphonooxy)-)

2-Butenoic acid,2-(phosphonooxy)- structure
25956-55-2 structure
Product Name:2-Butenoic acid,2-(phosphonooxy)-
CAS No:25956-55-2
MF:C4H7O6P
MW:182.068542718887
CID:257490
PubChem ID:447809
Update Time:2025-04-19

2-Butenoic acid,2-(phosphonooxy)- Chemical and Physical Properties

Names and Identifiers

    • 2-Butenoic acid,2-(phosphonooxy)-
    • (Z)-2-phosphonooxybut-2-enoic acid
    • Phosphoenol-alpha-ketobutyrate
    • PEZ
    • Phosphoenol-2-ketobutyrate
    • 2-PEB
    • 25956-55-2
    • 2-Butenoic acid, 2-(phosphonooxy)-
    • 2-Phosphoenolbutyrate
    • Inchi: 1S/C4H7O6P/c1-2-3(4(5)6)10-11(7,8)9/h2H,1H3,(H,5,6)(H2,7,8,9)/b3-2-
    • InChI Key: FGYIHYXZLMDROB-IHWYPQMZSA-N
    • SMILES: P(=O)(O)(O)O/C(/C(=O)O)=C\C

Computed Properties

  • Exact Mass: 181.99801
  • Monoisotopic Mass: 181.998
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 3
  • Complexity: 225
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.8
  • Topological Polar Surface Area: 104Ų

Experimental Properties

  • Density: 1.683
  • Boiling Point: 455.9°C at 760 mmHg
  • Flash Point: 229.5°C
  • Refractive Index: 1.536
  • PSA: 104.06
  • LogP: 0.08410

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